3-[3-[2-Butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole
3-[3-[2-Butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole
Brand Name:
Vulcanchem
CAS No.:
105343-19-9
VCID:
VC0035546
InChI:
InChI=1S/C28H43ClN4O3S/c1-9-10-15-36-21-14-13-20(28(7,8)18-27(4,5)6)17-22(21)37(34,35)16-11-12-23-30-31-26-24(29)25(19(2)3)32-33(23)26/h13-14,17,19,32H,9-12,15-16,18H2,1-8H3
SMILES:
CCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)CCCC2=NN=C3N2NC(=C3Cl)C(C)C
Molecular Formula:
C28H43ClN4O3S
Molecular Weight:
551.2 g/mol
3-[3-[2-Butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole
CAS No.: 105343-19-9
Main Products
VCID: VC0035546
Molecular Formula: C28H43ClN4O3S
Molecular Weight: 551.2 g/mol
CAS No. | 105343-19-9 |
---|---|
Product Name | 3-[3-[2-Butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole |
Molecular Formula | C28H43ClN4O3S |
Molecular Weight | 551.2 g/mol |
IUPAC Name | 3-[3-[2-butoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylpropyl]-7-chloro-6-propan-2-yl-5H-pyrazolo[5,1-c][1,2,4]triazole |
Standard InChI | InChI=1S/C28H43ClN4O3S/c1-9-10-15-36-21-14-13-20(28(7,8)18-27(4,5)6)17-22(21)37(34,35)16-11-12-23-30-31-26-24(29)25(19(2)3)32-33(23)26/h13-14,17,19,32H,9-12,15-16,18H2,1-8H3 |
Standard InChIKey | WHRHRVPPBSVNCO-UHFFFAOYSA-N |
SMILES | CCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)CCCC2=NN=C3N2NC(=C3Cl)C(C)C |
Canonical SMILES | CCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)CCCC2=NN=C3N2NC(=C3Cl)C(C)C |
Synonyms | 3-[3-[2-Butoxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonyl]propyl]-7-chloro-6-isopropyl-1H-pyrazolo[5,1-c]-1,2,4-triazole |
PubChem Compound | 14596439 |
Last Modified | Nov 11 2021 |
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